Cas no 197359-55-0 (4-Chloro-7-methoxycinnoline)

4-Chloro-7-methoxycinnoline is a heterocyclic organic compound featuring a cinnoline core substituted with a chloro group at the 4-position and a methoxy group at the 7-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the synthesis of biologically active molecules. Its structural framework allows for further functionalization, making it valuable for developing novel therapeutic agents or crop protection chemicals. The chloro and methoxy substituents enhance reactivity and selectivity in cross-coupling and nucleophilic substitution reactions. High purity grades are available to ensure consistency in research applications. Suitable for use under controlled laboratory conditions.

4-Chloro-7-methoxycinnoline structure

Product Name:4-Chloro-7-methoxycinnoline

CAS No:197359-55-0

MF:C₉H₇ClN₂O

MW:194.61768078804

CID:1028984

PubChem ID:21991021

Update Time:2025-10-29

4-Chloro-7-methoxycinnoline Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-7-methoxycinnoline
- 197359-55-0
- 4-chloro-7-methoxy-cinnoline
- Cinnoline, 4-chloro-7-methoxy-
- BAVQBPIGVBGELE-UHFFFAOYSA-N
- DTXSID80621277
- A919538
- SCHEMBL3375367
- MDL： MFCD16250510
- Inchi： 1S/C9H7ClN2O/c1-13-6-2-3-7-8(10)5-11-12-9(7)4-6/h2-5H,1H3
- InChI Key： BAVQBPIGVBGELE-UHFFFAOYSA-N
- SMILES： ClC1=CN=NC2C=C(C=CC=21)OC

Computed Properties

Exact Mass: 194.02481
Monoisotopic Mass: 194.0246905g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35Å²

Experimental Properties

PSA: 35.01

4-Chloro-7-methoxycinnoline Security Information

Storage Condition：Sealed in dry,2-8°C

4-Chloro-7-methoxycinnoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449042619-1g	4-Chloro-7-methoxycinnoline	197359-55-0	95%	1g	$690.80	2023-09-02
Chemenu	CM183238-1g	4-chloro-7-methoxycinnoline	197359-55-0	95%	1g	$729	2021-08-05
Ambeed	A588924-1g	4-Chloro-7-methoxycinnoline	197359-55-0	95+%	1g	$590.0	2025-02-21
Chemenu	CM183238-1g	4-chloro-7-methoxycinnoline	197359-55-0	95%	1g	$***	2023-03-30
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY370666-1g	4-Chloro-7-methoxycinnoline	197359-55-0	≥95%	1g	¥7960.00	2025-04-16

4-Chloro-7-methoxycinnoline Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Related Categories

Additional information on 4-Chloro-7-methoxycinnoline

4-Chloro-7-Methoxycinnoline: A Comprehensive Overview

4-Chloro-7-methoxycinnoline, also known by its CAS number 197359-55-0, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the cinnoline family, which is a class of bicyclic aromatic heterocycles with two nitrogen atoms in the ring system. The presence of chlorine and methoxy groups at specific positions imparts unique chemical and physical properties to this molecule, making it a valuable compound for various applications.

The structure of 4-chloro-7-methoxycinnoline consists of a cinnoline core with a chlorine atom at the 4-position and a methoxy group at the 7-position. This substitution pattern not only enhances the compound's stability but also influences its electronic properties. Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). For instance, researchers have demonstrated that 4-chloro-7-methoxycinnoline can act as a ligand in MOF synthesis, leading to materials with high surface area and porosity, which are highly desirable for gas storage and catalytic applications.

In the realm of pharmacology, 4-chloro-7-methoxycinnoline has shown promise as a lead compound for drug discovery. Its ability to interact with biological targets, such as enzymes and receptors, has been explored in recent studies. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-chloro-7-methoxycinnoline exhibit potent inhibitory activity against certain kinases, which are key players in cancer progression. This finding underscores the potential of this compound in the development of novel anti-cancer therapies.

The synthesis of 4-chloro-7-methoxycinnoline has been optimized over the years, with researchers focusing on developing efficient and environmentally friendly methods. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been widely adopted in both academic and industrial settings due to its scalability and reproducibility.

Beyond its chemical synthesis and pharmacological applications, 4-chloro-7-methoxycinnoline has also found utility in sensor technology. Its ability to fluoresce under specific conditions makes it an ideal candidate for designing sensors capable of detecting heavy metal ions or organic pollutants in environmental samples. Recent advancements in this area have leveraged the unique fluorescence properties of this compound to develop sensors with high sensitivity and selectivity.

In conclusion, 4-chloro-7-methoxycinnoline, with its CAS number 197359-55-0, stands out as a versatile compound with diverse applications across multiple disciplines. From materials science to pharmacology, its unique chemical properties continue to drive innovative research and development efforts. As new studies emerge, it is likely that this compound will unlock even more potential uses, further solidifying its importance in the scientific community.